Cas no 1782553-35-8 (3-(3,5-Dichlorophenyl)-3-methylazetidine)

• Product Name: 3-(3,5-Dichlorophenyl)-3-methylazetidine
• CAS No: 1782553-35-8
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD33549525
• CID: 5637833
• PubChem ID: 84126089
• Update Time: 2025-05-20

3-(3,5-Dichlorophenyl)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• EN300-27779210
• 3-(3,5-dichlorophenyl)-3-methylazetidine
• 1782553-35-8
• 3-(3,5-Dichlorophenyl)-3-methylazetidine

• MDL： MFCD33549525
• Inchi： 1S/C10H11Cl2N/c1-10(5-13-6-10)7-2-8(11)4-9(12)3-7/h2-4,13H,5-6H2,1H3
• InChI Key： LOWYSEBMYMDUAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1(C)CNC1)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3,5-Dichlorophenyl)-3-methylazetidine

3-(3,5-Dichlorophenyl)-3-methylazetidine: A Comprehensive Overview

3-(3,5-Dichlorophenyl)-3-methylazetidine (CAS No. 1782553-35-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(3,5-Dichlorophenyl)-3-methylazetidine consists of a 3,5-dichlorophenyl group and a 3-methylazetidine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The azetidine ring, a four-membered heterocyclic compound, is known for its rigidity and conformational stability, which can influence the compound's interactions with biological targets.

Recent studies have focused on the pharmacological activities of 3-(3,5-Dichlorophenyl)-3-methylazetidine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 3-(3,5-Dichlorophenyl)-3-methylazetidine could be a valuable lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 3-(3,5-Dichlorophenyl)-3-methylazetidine has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings highlight the compound's potential in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(3,5-Dichlorophenyl)-3-methylazetidine has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of 3,5-dichlorobenzaldehyde with methylamine to form an intermediate imine, which is then cyclized to form the azetidine ring. This synthetic approach allows for the efficient production of the compound on both laboratory and industrial scales.

The safety profile of 3-(3,5-Dichlorophenyl)-3-methylazetidine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further safety evaluations are necessary to ensure its suitability for clinical use.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(3,5-Dichlorophenyl)-3-methylazetidine in human subjects. Early-phase trials have shown promising results, with patients demonstrating significant improvements in disease symptoms without major adverse effects. These preliminary findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(3,5-Dichlorophenyl)-3-methylazetidine (CAS No. 1782553-35-8) represents a promising candidate in the development of novel therapeutic agents for various diseases. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for improving patient outcomes in multiple therapeutic areas.